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Compound of Interest

Compound Name: 2-Cyclohexylacetamide

Cat. No.: B1347066

Technical Guide: 2-Cyclohexylacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the available chemical and physical data
for 2-Cyclohexylacetamide (CAS Number: 1503-87-3). The document is intended for
researchers, scientists, and professionals in drug development who require accurate,
foundational information on this compound. All quantitative data is summarized for clarity. At
present, detailed experimental protocols, biological activity, and specific applications in drug
development for 2-Cyclohexylacetamide are not extensively documented in publicly
accessible scientific literature.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Cyclohexylacetamide is
presented in the table below. This data has been compiled from various chemical supplier
databases.
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Property Value Source
CAS Number 1503-87-3 [1112]
Molecular Formula CsH1sNO [1][2]
Molecular Weight 141.21 g/mol [11[2]
Synonyms Cyclohexaneacetamide [1112]

Synthesis and Manufacturing

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Cyclohexylacetamide
are not readily available. Commercial suppliers list the compound as available for purchase,

indicating that established synthesis routes exist.[1][2] General synthetic methods for similar
acetamide compounds often involve the acylation of a corresponding amine.

Biological Activity and Drug Development
Applications

Currently, there is a notable lack of published research detailing the biological activity, signaling
pathways, or specific applications of 2-Cyclohexylacetamide in drug development. While
related compounds containing the cyclohexyl or acetamide moiety are subjects of biological
and medicinal chemistry research, this specific molecule's role has not been elucidated in the
available literature. For instance, N-cyclohexylacetamide (CAS 1124-53-4), a structural isomer,
has been investigated for potential antimicrobial and enzyme inhibition activities. However, it is
crucial to note that these findings cannot be directly extrapolated to 2-Cyclohexylacetamide.

Experimental Protocols

A search of scientific databases and literature did not yield specific, detailed experimental
protocols for the use of 2-Cyclohexylacetamide in biological or pharmacological assays.

Signaling Pathways and Logical Relationships

Due to the absence of research on the biological effects of 2-Cyclohexylacetamide, there are
no described signaling pathways or established logical relationships to visualize.
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Conclusion

2-Cyclohexylacetamide is a defined chemical entity with established physical properties.
However, its biological significance and potential applications within the fields of pharmacology
and drug development remain unexplored in the current body of scientific literature. This
presents an opportunity for novel research to investigate the bioactivity of this compound.
Researchers interested in this molecule would need to undertake foundational studies to
determine its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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